4-(N,N-diallylsulfamoyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C16H18N4O4S/c1-4-10-20(11-5-2)25(22,23)14-8-6-13(7-9-14)15(21)17-16-19-18-12(3)24-16/h4-9H,1-2,10-11H2,3H3,(H,17,19,21)
• InChI Key: KDSWRPKGSLDFHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C16H18N4O4S
• Molecular Weight: 362.4 g/mol

Description

4-(N,N-diallylsulfamoyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide, also known as DASB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anticancer Potential

4-(N,N-diallylsulfamoyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide and its derivatives show promising applications in cancer research. A study conducted by Ravinaik et al. (2021) found that similar compounds exhibited significant anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers.

Antimycobacterial Screening

This compound has also been researched for its antimycobacterial properties. Nayak et al. (2016) synthesized and tested derivatives for their effectiveness against Mycobacterium tuberculosis. Their study found that certain derivatives showed significant activity without toxicity to normal cells, indicating potential for drug development (Nayak et al., 2016).

Nematocidal Activity

Liu et al. (2022) investigated the nematocidal activities of novel 1,2,4-oxadiazole derivatives, finding that some compounds showed good activity against Bursaphelenchus xylophilus, a plant parasitic nematode (Liu et al., 2022).

Antibacterial and Antioxidant Properties

Research on derivatives of 1,3,4-oxadiazole has demonstrated both antibacterial and antioxidant properties. Karanth et al. (2019) found that their synthesized compounds showed good antibacterial activity against Staphylococcus aureus and potent antioxidant activity (Karanth et al., 2019).

Anti-Inflammatory and Anticancer Agents

Gangapuram & Redda (2009) synthesized derivatives as anti-inflammatory and anti-cancer agents, showing the versatility of this compound in various therapeutic areas (Gangapuram & Redda, 2009).

Antimicrobial Screening

Desai et al. (2016) synthesized and screened N-(4-methyl-5-(4-((substituted phenylamino) methyl)-5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)thiazol-2-yl) benzamides for their antibacterial and antifungal activities, indicating the potential use of these compounds in treating infections (Desai et al., 2016).